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Compound of Interest

Compound Name: Carbonate

Cat. No.: B1196825

Introduction

Enzyme-Induced Carbonate Precipitation (EICP) is an innovative and sustainable bio-inspired
ground improvement technique used to enhance the mechanical and hydraulic properties of
soils.[1][2][3] The process utilizes a free urease enzyme, often derived from plant sources like
jack beans or soybeans, to catalyze the hydrolysis of urea.[2][4][5][6] This reaction produces
carbonate ions, which, in the presence of a calcium source (typically calcium chloride),
precipitate as calcium carbonate (CaCOs).[1][4][7][8] The precipitated CaCOs acts as a
cementitious agent, binding solil particles together at their contact points, which increases the
soil's strength and stiffness while reducing its permeability and porosity.[2][5]

Compared to the more established Microbially Induced Carbonate Precipitation (MICP), EICP
offers several advantages. The urease enzyme is significantly smaller (approx. 12 nm) than
bacterial cells (0.5-3.0 um), allowing for more effective treatment of fine-grained soils.[2][8]
Additionally, EICP bypasses the need for bacterial cultivation and monitoring, simplifying the
application process and potentially reducing costs.[1][2]

Biochemical Pathway

The EICP process is governed by a series of chemical reactions initiated by the enzymatic
hydrolysis of urea. The urease enzyme catalyzes the breakdown of urea into ammonia and
carbonic acid. The subsequent increase in pH facilitates the conversion of carbonic acid to
carbonate ions, which then react with available calcium ions to form insoluble calcium
carbonate precipitate.
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Biochemical Pathway of EICP
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General Experimental Workflow for EICP Soil Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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